Cas no 2060593-58-8 (5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid)

• Product Name: 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• CAS No: 2060593-58-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5222459
• Update Time: 2026-03-07

5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-isopropyl-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-6(2)7-4-3-5-8-11-9(10(14)15)12-13(7)8/h3-6H,1-2H3,(H,14,15)
• InChI Key： UJLPPAITABAZOD-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=NN1C(C(C)C)=CC=C2

Additional information on 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid

Introduction to 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 2060593-58-8)

5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid, with the CAS number 2060593-58-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridine carboxylic acids and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid consists of a triazolopyridine core linked to a carboxylic acid group and an isopropyl substituent. The triazolopyridine scaffold is known for its ability to form stable complexes with metal ions and its potential for modulating biological processes. The presence of the carboxylic acid group imparts acidic properties to the molecule, which can influence its solubility and reactivity in different environments.

Recent studies have highlighted the potential of 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid in various therapeutic areas. One notable application is in the field of anti-inflammatory drugs. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid has also shown promise as an antiviral agent. A study published in Antiviral Research demonstrated that this compound possesses antiviral activity against a range of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with essential viral enzymes or host cell receptors.

The pharmacokinetic properties of 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing in clinical settings.

The safety profile of 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid has been evaluated in both in vitro and in vivo models. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties consistent with preclinical data. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific conditions such as chronic inflammatory diseases and viral infections.

In conclusion, 5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 2060593-58-8) represents a promising new compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential as a novel therapeutic agent.